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Compound of Interest

Compound Name: D-Glucofuranose

Cat. No.: B14146174 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount for both personal safety and environmental

protection. This document provides a comprehensive guide to the personal protective

equipment (PPE), operational procedures, and disposal plans for D-Glucofuranose.

Personal Protective Equipment (PPE)
When working with D-Glucofuranose, appropriate personal protective equipment must be

worn to minimize exposure and ensure safety. The following table summarizes the

recommended PPE.
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PPE Category Recommended Equipment Protection Details

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforms to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1][2][3][4]

Skin Protection

Chemical-resistant gloves

(e.g., polychloroprene, nitrile

rubber, butyl rubber) and

appropriate protective clothing.

Select gloves based on the

specific laboratory task and

potential for exposure. Wear a

lab coat.[1][5]

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.

If dust is generated, a NIOSH-

approved N95 respirator or

equivalent particle filter is

recommended.[1]

Operational Plan: Step-by-Step Handling and
Storage
Proper handling and storage are crucial for maintaining the integrity of D-Glucofuranose and

ensuring a safe laboratory environment.

Handling:

Ventilation: Always handle D-Glucofuranose in a well-ventilated area.[1][5][6] For

procedures that may generate dust, use a chemical fume hood.

Donning PPE: Before handling, ensure all recommended PPE is correctly worn, including

safety goggles, chemical-resistant gloves, and a lab coat.[7]

Avoiding Contact: Take precautions to avoid contact with skin and eyes.[1][5][6] Do not

breathe in dust.[3]

Good Laboratory Practices: Do not eat, drink, or smoke in the laboratory.[8][9] Wash hands

thoroughly after handling.[1][6]

Storage:
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Container: Keep the container tightly closed.[1][2][6]

Environment: Store in a dry, cool, and well-ventilated place.[1][2][6] Some sources

recommend refrigeration.[1]

Incompatible Materials: Store away from strong oxidizing agents.[1][2]

Disposal Plan
Proper disposal of D-Glucofuranose is essential to prevent environmental contamination.

Waste Collection: Sweep up and shovel the solid material into a suitable, labeled container

for disposal.[1][3][6] Avoid generating dust during cleanup.[2][5]

Regulatory Compliance: Dispose of the waste in accordance with all applicable federal,

state, and local regulations.[10] Consult with your institution's environmental health and

safety (EHS) office for specific guidance.

Environmental Protection: Prevent the chemical from entering drains or the environment.[2]

[10]

Experimental Workflow
The following diagram illustrates the key steps for the safe handling and disposal of D-
Glucofuranose.
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Preparation

Handling

Disposal

Consult Safety Data Sheet (SDS)

Ensure adequate ventilation

Don Personal Protective Equipment (PPE)

Weigh/measure D-Glucofuranose in a fume hood if dust is generated

Proceed to Handling

Perform experimental procedures

Wash hands thoroughly after handling

Collect waste in a labeled, sealed container

Proceed to Disposal

Consult institutional EHS for disposal guidelines

Dispose of waste through a licensed contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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